2-(3,5-dimethylisoxazol-4-yl)-N-(5-methylthiazol-2-yl)acetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(5-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C11H13N3O2S/c1-6-5-12-11(17-6)13-10(15)4-9-7(2)14-16-8(9)3/h5H,4H2,1-3H3,(H,12,13,15)
• InChI Key: FYGHLTNBFCEGDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)CC2=C(ON=C2C)C
• Molecular Formula: C11H13N3O2S
• Molecular Weight: 251.31 g/mol

Description

2-(3,5-dimethylisoxazol-4-yl)-N-(5-methylthiazol-2-yl)acetamide, also known as DMTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a multistep process and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Evaluation of Anti-inflammatory Agents Research by Nikalje, Hirani, and Nawle (2015) explored the synthesis of novel acetic acid derivatives showing promising anti-inflammatory activity in both in vitro and in vivo models. This study demonstrates the potential therapeutic applications of synthesized compounds in the treatment of inflammation-related diseases. (Nikalje, Hirani, & Nawle, 2015)

Catalyzed Reactions for Compound Synthesis Spangler and Wolf (2009) reported on the effectiveness of bisoxazolidine as a ligand in catalyzed Henry reactions, highlighting the synthesis of nitroaldol products with high yields and enantioselectivity. This research underscores the importance of catalyzed reactions in synthesizing compounds with potential pharmaceutical applications. (Spangler & Wolf, 2009)

Silylation of N-(2-hydroxyphenyl)acetamide Lazareva et al. (2017) explored the interaction of N-(2-hydroxyphenyl)acetamide with methyl(organyl)dichlorosilanes, leading to the formation of silaheterocyclic compounds. The study provides insights into the structural and hydrolytic properties of these compounds, suggesting applications in materials science and potentially in pharmacology. (Lazareva et al., 2017)

Synthesis of New Oxazoles Shablykin, Volosheniuk, and Brovarets (2018) discussed the synthesis of new 2-(oxiran-2-yl)-1,3-oxazoles, demonstrating the versatility of certain precursors in generating compounds with potential chemical and biological utility. (Shablykin, Volosheniuk, & Brovarets, 2018)

Dynamic NMR Properties of Acetamide Derivatives Samimi et al. (2010) focused on the synthesis and dynamic NMR properties of specific acetamide derivatives, providing valuable information on the behavior of these compounds under NMR, which could be essential for their characterization and potential application in drug design. (Samimi et al., 2010)